7-[(2-Oxocyclopentyl)oxy]-2H-1-benzopyran-2-one; min. 98%

• IUPAC Name: 7-(2-oxocyclopentyl)oxychromen-2-one
• InChI: InChI=1S/C14H12O4/c15-11-2-1-3-12(11)17-10-6-4-9-5-7-14(16)18-13(9)8-10/h4-8,12H,1-3H2
• InChI Key: QFUMPNFYILIPHF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1)OC2=CC3=C(C=C2)C=CC(=O)O3
• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C14H12O4. Its molecular weight is 244.24268. For a more detailed structural analysis, you may need to refer to the compound’s crystal structure or use computational chemistry software.

Scientific Research Applications

Antioxidant Properties

Chromones and their derivatives, including benzopyran compounds like 7-[(2-Oxocyclopentyl)oxy]-2H-1-benzopyran-2-one, are known for their antioxidant properties. These compounds are capable of neutralizing active oxygen and halting free radical processes, which can prevent or delay cell impairment leading to various diseases. The antioxidant potential of chromones is attributed to structural features such as the double bond and carbonyl group in the chromone nucleus and specific hydroxyl groups. These features are crucial for their radical scavenging activity, suggesting that such compounds play a significant role in mitigating oxidative stress and related diseases (Yadav, Parshad, Manchanda, & Sharma, 2014).

Anticancer Activities

The anticancer effects of benzopyran derivatives have been extensively studied. Baicalein, a flavonoid compound derived from the roots of Scutellaria baicalensis and structurally related to benzopyrans, has shown promising anti-cancer activities. Its effects on inhibiting cell proliferation, metastasis, apoptosis, and autophagy in hepatocellular carcinoma (HCC) highlight the potential of benzopyran derivatives in cancer treatment. These findings support the development of benzopyran compounds like 7-[(2-Oxocyclopentyl)oxy]-2H-1-benzopyran-2-one as novel anticancer drugs (Bie et al., 2017).

Pharmacological Properties

Osthole, another compound within the benzopyran family, demonstrates diverse pharmacological actions such as neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, and cardiovascular protective activities. Its mechanisms of action are believed to be associated with the modulatory effect on cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) levels. This suggests the broad therapeutic potential of benzopyran derivatives in treating various conditions (Zhang, Leung, Cheung, & Chan, 2015).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways .

Mode of Action

It’s known that similar compounds can undergo reactions such as ring-opening under mildly acidic conditions . This could potentially lead to changes in the compound’s structure, allowing it to interact with its targets in a specific manner .

Biochemical Pathways

The compound may be involved in the elimination of free radicals, acting as an antioxidant . This suggests that it could play a role in biochemical pathways related to oxidative stress and cellular defense mechanisms . .

Pharmacokinetics

The molecular weight of similar compounds is known , which could potentially influence their bioavailability and pharmacokinetic properties.

Result of Action

Similar compounds have been shown to induce apoptosis in certain cell types , suggesting potential cytotoxic effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s reactivity and its interactions with biological targets . .